N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-(1,2-oxazol-3-yl)ethanediamide

• IUPAC Name: N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C15H15N5O3S/c1-20-9-10(8-17-20)12-3-2-11(24-12)4-6-16-14(21)15(22)18-13-5-7-23-19-13/h2-3,5,7-9H,4,6H2,1H3,(H,16,21)(H,18,19,22)
• InChI Key: HJMIWIZOBKZLOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(S2)CCNC(=O)C(=O)NC3=NOC=C3
• Molecular Formula: C15H15N5O3S
• Molecular Weight: 345.4 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. It has a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The pyrazole ring is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Chemical Reactions Analysis

Pyrazoles react with potassium borohydride to form a class of ligands known as scorpionate. Pyrazole itself reacts with potassium borohydride at high temperatures (~200 °C) to form a tridentate ligand known as Tp ligand.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). It has a melting point of 66 to 70 °C and a boiling point of 186 to 188 °C.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target enzymes likeNicotinamide phosphoribosyltransferase (NAMPT) and kinases like p70S6Kβ . These targets play crucial roles in various biological processes, including metabolism, aging, and cell growth .

Mode of Action

For instance, if NAMPT is a target, the compound could potentially influence the rate-limiting step of the NAD+ salvage pathway .

Biochemical Pathways

If we consider nampt as a potential target, the compound could impact theNAD+ salvage pathway , which plays a pivotal role in many biological processes including metabolism and aging .

Pharmacokinetics

It’s worth noting that the compound’s structure contains an imidazole ring , which is known to be highly soluble in water and other polar solvents . This could potentially influence its bioavailability.

Result of Action

Based on the potential targets, it can be inferred that the compound might have effects on cellular metabolism, aging processes, and cell growth .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For pyrazole, it has several hazard statements including H302, H311, H315, H318, H319, H335, H372, H412.

Future Directions

The future directions in the study of pyrazole and its derivatives are vast, given their wide applications in various fields of science. They are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.